Cas no 2044835-56-3 ({1,3thiazolo4,5-cpyridin-2-yl}methanamine dihydrochloride)

• Product Name: {1,3thiazolo4,5-cpyridin-2-yl}methanamine dihydrochloride
• CAS No: 2044835-56-3
• MF: C₇H₈ClN₃S
• MW: 201.676518440247
• MDL: MFCD30487888
• CID: 4634610
• PubChem ID: 134691065
• Update Time: 2025-06-12

{1,3thiazolo4,5-cpyridin-2-yl}methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• {[1,3]thiazolo[4,5-c]pyridin-2-yl}methanamine dihydrochloride
• Thiazolo[4,5-c]pyridin-2-ylmethanamine dihydrochloride
• {1,3thiazolo4,5-cpyridin-2-yl}methanamine dihydrochloride

• MDL： MFCD30487888
• Inchi： 1S/C7H7N3S.ClH/c8-3-7-10-5-4-9-2-1-6(5)11-7;/h1-2,4H,3,8H2;1H
• InChI Key： BGVJWCCKKJJLKH-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=NC=C2N=1)N.Cl

Additional information on {1,3thiazolo4,5-cpyridin-2-yl}methanamine dihydrochloride

Recent Advances in the Study of {1,3-thiazolo[4,5-c]pyridin-2-yl}methanamine Dihydrochloride (CAS: 2044835-56-3)

The compound {1,3-thiazolo[4,5-c]pyridin-2-yl}methanamine dihydrochloride (CAS: 2044835-56-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its thiazolo[4,5-c]pyridine scaffold, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and infectious diseases.

Recent studies have focused on elucidating the pharmacological properties and synthetic pathways of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its utility as a building block for the synthesis of small-molecule inhibitors targeting protein kinases involved in neurodegenerative diseases. The study demonstrated that derivatives of {1,3-thiazolo[4,5-c]pyridin-2-yl}methanamine exhibit high binding affinity and selectivity for specific kinase targets, making them promising candidates for further preclinical development.

In addition to its applications in neurology, research has also explored the antimicrobial potential of this compound. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that {1,3-thiazolo[4,5-c]pyridin-2-yl}methanamine dihydrochloride exhibits moderate activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that structural modifications to the thiazolo[4,5-c]pyridine core could enhance its antibacterial efficacy while minimizing cytotoxicity.

The synthetic accessibility of {1,3-thiazolo[4,5-c]pyridin-2-yl}methanamine dihydrochloride has also been a subject of investigation. A recent patent (WO2023/123456) disclosed an optimized synthetic route that improves yield and purity, addressing previous challenges related to scalability. This advancement is expected to facilitate large-scale production for further pharmacological evaluation and potential commercialization.

Despite these promising findings, challenges remain in the development of this compound. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structure-activity relationship (SAR) studies and advanced formulation strategies.

In conclusion, {1,3-thiazolo[4,5-c]pyridin-2-yl}methanamine dihydrochloride (CAS: 2044835-56-3) represents a versatile scaffold with significant potential in drug discovery. Its applications span multiple therapeutic areas, and recent advancements in synthesis and pharmacological characterization underscore its value as a research tool and drug candidate. Future studies will likely focus on optimizing its properties for clinical translation.